Cas no 80845-12-1 ((R)-cyano(3-phenoxyphenyl)methyl (1S,3S)-3-(2,2-dibromoethenyl)-2,2-dimethylcyclopropanecarboxylate)

• Product name: (R)-cyano(3-phenoxyphenyl)methyl (1S,3S)-3-(2,2-dibromoethenyl)-2,2-dimethylcyclopropanecarboxylate
• CAS No: 80845-12-1
• MF: C₂₂H₁₉NO₃Br₂
• MW: 505.19916
• CID: 1802649
• PubChem ID: 157697

(R)-cyano(3-phenoxyphenyl)methyl (1S,3S)-3-(2,2-dibromoethenyl)-2,2-dimethylcyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-cyano(3-phenoxyphenyl)methyl (1S,3S)-3-(2,2-dibromoethenyl)-2,2-dimethylcyclopropanecarboxylate
• Cyclopropanecarboxylic acid, 3-(2,2-dibromoethenyl)-2,2-dimethyl-, (R)-cyano(3-phenoxyphenyl)methyl ester, (1S,3S)-rel-
• 1S,3S,alphaR-Deltamethrin
• 64364-01-8
• 1S,3S,?R-Deltamethrin
• 1S,3S,alphaR-Deltamethrin; Cyclopropanecarboxylic acid, 3-(2,2-dibromoethenyl)-2,2-dimethyl-, (R)-cyano(3-phenoxyphenyl)methyl ester, (1S,3S)-; Cyclopropanecarboxylic acid, 3-(2,2-dibromoethenyl)-2,2-dimethyl-, cyano(3-phenoxyphenyl)methyl ester, [1S-[1a(S*),3a]]-; RU 40767
• Cyclopropanecarboxylic acid, 3-(2,2-dibromoethenyl)-2,2-dimethyl-,(R)-cyano(3-phenoxyphenyl)methyl ester, (1S,3S)-rel-
• [(R)-cyano-(3-phenoxyphenyl)methyl] (1S,3S)-3-(2,2-dibromovinyl)-2,2-dimethyl-cyclopropanecarboxylate
• DTXSID30273967
• 80845-12-1

• Inchi： InChI=1S/C22H19Br2NO3/c1-22(2)17(12-19(23)24)20(22)21(26)28-18(13-25)14-7-6-10-16(11-14)27-15-8-4-3-5-9-15/h3-12,17-18,20H,1-2H3/t17-,18+,20-/m1/s1
• InChI Key： OWZREIFADZCYQD-WSTZPKSXSA-N
• SMILES： CC1(C(C1C(=O)OC(C#N)C2=CC(=CC=C2)OC3=CC=CC=C3)C=C(Br)Br)C

Computed Properties

• Exact Mass: 504.97112g/mol
• Monoisotopic Mass: 502.97317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų
• XLogP3: 6.2